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Compound of Interest

Compound Name: GB-110 hydrochloride

Cat. No.: B8087040 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of GB-110 hydrochloride, a potent and

orally active nonpeptidic agonist of the Protease-Activated Receptor 2 (PAR2). This document

is intended for researchers, scientists, and drug development professionals interested in the

pharmacology and experimental applications of this compound.

Chemical and Physical Properties
GB-110 hydrochloride is a small molecule compound that selectively activates PAR2. While a

specific CAS number for the hydrochloride salt is not consistently reported across public

databases, the free base of GB-110 is identified by CAS Number 1252806-70-4. The key

properties of the hydrochloride salt are summarized in the table below.

Property Value Reference

Molecular Formula C₃₃H₄₉ClN₆O₅ [1]

Molecular Weight 645.23 g/mol [1]

Appearance
Refer to supplier

documentation

Solubility
Refer to supplier

documentation
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Mechanism of Action and Signaling Pathway
GB-110 acts as a potent agonist at the Protease-Activated Receptor 2 (PAR2), a G-protein

coupled receptor (GPCR). Unlike endogenous activation by proteases like trypsin, which cleave

the N-terminus of the receptor to reveal a tethered ligand, GB-110 directly binds to and

activates the receptor.[2]

Upon activation by GB-110, PAR2 primarily couples to the Gαq subunit of the heterotrimeric G-

protein complex. This initiates a downstream signaling cascade involving the activation of

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the

endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺) into the

cytoplasm. This rapid increase in intracellular calcium concentration is a hallmark of PAR2

activation by GB-110 and is a key measurable outcome in in vitro assays.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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